4-Ethylheptanoic acid
Overview
Description
4-Ethylheptanoic acid is a type of fatty acid that has seven carbon molecules and an additional side chain of two carbon atoms. Its molecular formula is C9H18O2 and it has a molecular weight of 158.24 g/mol .
Synthesis Analysis
The synthesis of 4-ethyl fatty acids, including 4-ethylheptanoic acid, involves the preparation of a Grignard reagent by reacting 3-chloroalkane with magnesium. The 4-ethyl fatty acid methyl esters are then synthesized by coupling the Grignard reagent with methyl 3-bromopropionate in the presence of the catalyst Li2CuCl4. The 4-ethyl fatty acid methyl esters are saponified and then acidified to give the 4-ethyl fatty acids .Molecular Structure Analysis
The InChI code for 4-Ethylheptanoic acid is 1S/C9H18O2/c1-3-5-8(4-2)6-7-9(10)11/h8H,3-7H2,1-2H3,(H,10,11) .Physical And Chemical Properties Analysis
4-Ethylheptanoic acid is a liquid at room temperature .Scientific Research Applications
Chemical Synthesis
4-Ethylheptanoic acid is used in chemical synthesis. A Grignard reagent is first prepared by 3-chloroalkane reacting with magnesium and then 4-ethyl fatty acid methyl esters are synthesized by coupling the Grignard reagent with methyl 3-bromopropionate . The 4-ethyl fatty acid methyl esters are saponified and then acidified to give the 4-ethyl fatty acids .
Flavor and Fragrance Additives
Some 4-ethyl fatty acids, including 4-ethylheptanoic acid, have been used as flavor and fragrance additives . For example, 4-ethyloctanoic acid possesses a distinctive waxy, fatty, creamy, mouldy, sour sweaty, cheesy odour with animal-like nuances .
Food Industry
4-Ethyl fatty acids are found in cheese, stewed beef/vegetable gravy, costus root oil, flue-cured virginia tobacco . The special fatty and mutton-like flavor of the goat milk cheeses and sheep milk cheeses is mainly due to 4-ethylheptanoic acid and 4-ethyloctanoic acid .
Perfume Composition
4-Ethylhexanoic acid, which is similar to 4-ethylheptanoic acid, has an animal and slightly fatty odour and has been used in the perfume composition of the “aldehyde bouquet” type .
Human Axillary Secretions
The characteristic axillary odours of human axillary secretions come from the constituents including 4-ethylheptanoic acid, 4-ethyloctanoic acid, 4-ethylnonanoic acid and 4-ethyldeca-noic acid .
Safety and Hazards
Mechanism of Action
Target of Action
4-Ethylheptanoic acid is a branched fatty acid . Fatty acids in general can interact with a variety of targets in the body, including enzymes, receptors, and transport proteins, influencing numerous physiological processes.
Biochemical Pathways
Fatty acids are known to play crucial roles in various metabolic pathways, including fatty acid synthesis, β-oxidation, and the citrate cycle . They can also be involved in the synthesis of complex lipids and signaling molecules.
properties
IUPAC Name |
4-ethylheptanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18O2/c1-3-5-8(4-2)6-7-9(10)11/h8H,3-7H2,1-2H3,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCVXVULZIOSNEI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(CC)CCC(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70613808 |
Source
|
| Record name | 4-Ethylheptanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70613808 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Ethylheptanoic acid | |
CAS RN |
132735-95-6 |
Source
|
| Record name | 4-Ethylheptanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70613808 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-ethylheptanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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